[1-(3-Fluorophenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• IUPAC Name: N-[1-(3-fluorophenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C11H16FN/c1-8(2)13-9(3)10-5-4-6-11(12)7-10/h4-9,13H,1-3H3
• InChI Key: GJJGQEUDMNPRNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC(=CC=C1)F

Description

[1-(3-Fluorophenyl)ethyl](propan-2-yl)amine is a useful research compound. Its molecular formula is C11H16FN and its molecular weight is 181.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(3-Fluorophenyl)ethyl](propan-2-yl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(3-Fluorophenyl)ethyl](propan-2-yl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Guide: Pharmacological Profile of N-isopropyl-1-(3-fluorophenyl)ethanamine

[1][2]

Chemical Identity & Structural Classification[1][2][3]

Compound Name: N-isopropyl-1-(3-fluorophenyl)ethanamine Common Abbreviation: 3-F-N-ISO-MBA (3-Fluoro-N-isopropyl-α-methylbenzylamine) Chemical Class: Halogenated Benzylamine / N-substituted α-methylbenzylamine.[1][2]

Physicochemical Properties (Predicted)

Property	Value / Description	Context
Molecular Formula	C₁₁H₁₆FN	Isomeric with 3-Fluoro-N-ethylamphetamine
Molecular Weight	181.25 g/mol	Matches 3-Fluoro-N-ethylamphetamine (Mass Spec confusion risk)
Lipophilicity (LogP)	~2.8 - 3.1	High BBB permeability predicted
pKa	~9.5	Predominantly ionized at physiological pH
Chirality	One chiral center (α-carbon)	Exists as (R) and (S) enantiomers

Structural Homology Analysis

The molecule is a structural hybrid of two known entities:[1]

• Core: 1-(3-fluorophenyl)ethanamine (3-Fluoro-α-methylbenzylamine).[1][2][3]

• Substituent: N-isopropyl group (Steric bulk).[1][2]

Critical Structural Distinction: Unlike amphetamines (phenethylamines), which possess a two-carbon chain separating the aromatic ring from the amine, this molecule has only a one-carbon separation .[1][2] This "missing carbon" drastically alters the pharmacological target profile, generally abolishing affinity for monoamine transporters (DAT/NET/SERT).[1]

Pharmacodynamics: Mechanism of Action (SAR Analysis)

The "Phenethylamine Rule" & Transporter Affinity

The primary mechanism of action for fluorinated amphetamines (e.g., 3-FA) is substrate-based release of dopamine and norepinephrine via the Monoamine Transporters (MATs).[1][2]

• Requirement: A distance of ~5-6 Å between the aromatic centroid and the nitrogen atom is optimal for MAT binding.[1][2]

• Subject Molecule: The benzylamine structure shortens this distance to ~3.5-4 Å.[1][2]

The "Adulterant" Hypothesis (Mimicry)

This molecule is likely a fluorinated analog of N-isopropylbenzylamine , a common cutting agent for methamphetamine.[1]

• Physical Mimicry: It likely forms hydrochloride shards that visually resemble fluorinated amphetamines (e.g., 3-FMA).[1][2]

• Chemical Mimicry: It shares the same molecular weight as 3-Fluoro-N-ethylamphetamine (3-FEA), potentially confusing low-resolution Mass Spectrometry screening.[1][2]

Potential Off-Target Activity

While lacking stimulant properties, halogenated benzylamines are not biologically inert.[1][2]

• NMDA Receptor: Some N-substituted benzylamines (e.g., Lefetamine analogs) exhibit weak NMDA antagonist activity.[1][2]

• Trace Amine-Associated Receptors (TAAR1): High concentrations may activate TAAR1, though the N-isopropyl bulk usually hinders this interaction compared to N-methyl.[1][2]

• Toxicity: Structural analogs have been associated with vasospasm and headaches, distinct from adrenergic stimulation.[1]

Visualization: Structural & Metabolic Pathways[1]

The following diagram illustrates the structural divergence from active stimulants and the predicted metabolic fate.

Caption: Figure 1. Metabolic pathway of the analyte and its structural relationship to the active amphetamine isomer.[1][2][4] Note the lack of affinity for the Dopamine Transporter (DAT).[1]

Pharmacokinetics & Metabolism (ADME)[1][2]

Absorption & Distribution[1][2]

• Route: Likely oral or insufflation (if sold as a powder).[1][2]

• BBB Penetration: Rapid.[1][2] The addition of the N-isopropyl group and the Fluorine atom significantly increases lipophilicity compared to the parent benzylamine, facilitating rapid entry into the CNS.[1][2]

Metabolic Pathway

The metabolism is predicted to follow the standard N-dealkylation pathway seen in N-isopropyl compounds (e.g., isopropylamphetamine).[1][2]

• Phase I (N-Dealkylation):

  • Enzyme: CYP2D6 and CYP2C19.[1][2]

  • Reaction: Removal of the isopropyl group.[1]

  • Product: 1-(3-fluorophenyl)ethanamine (Primary amine).[1][2]

  • Note: The isopropyl group is relatively metabolically stable, leading to a longer half-life for the parent compound compared to N-ethyl analogs.[1][2]

• Phase I (Deamination):

  • The primary amine metabolite is susceptible to oxidative deamination by Monoamine Oxidase B (MAO-B).[1][2]

  • Product: 3-Fluoroacetophenone (intermediate) -> 3-Fluorobenzoic acid.[1][2]

• Phase II (Conjugation):

  • Glycine conjugation of the benzoic acid derivative to form 3-fluorohippuric acid (Renal excretion).[1][2]

Analytical Protocols

To distinguish this "mimic" from active fluorinated amphetamines, the following protocols are recommended.

LC-MS/MS Fragmentation Analysis

Objective: Differentiate N-isopropyl-1-(3-fluorophenyl)ethanamine from 3-Fluoro-N-ethylamphetamine (Isomer).

• Instrument: Q-Exactive or Triple Quadrupole.[1][2]

• Column: C18 Reverse Phase (2.1 x 100mm, 1.7µm).[1]

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.[1][2]

Differentiation Table:

Compound	Precursor Ion (m/z)	Major Fragment 1	Major Fragment 2	Diagnostic Feature
Target Analyte (N-iPr-Benzylamine)	182.13 [M+H]+	123.06 (Tropylium ion)	140.08 (Loss of Propene)	α-cleavage yields m/z 123 (Ring-CH-CH3)

| 3-Fluoro-N-ethylamphetamine | 182.13 [M+H]+ | 137.07 (Fluoro-benzyl cation) | 109.04 (Fluoro-tropylium) | α-cleavage yields m/z 137 (Ring-CH2-CH-CH3) |[1][2]

Protocol Note: The key differentiator is the alpha-cleavage.[1][2] In the benzylamine (Target), cleavage occurs between the alpha-carbon and the nitrogen, or the ring and the alpha-carbon.[1][2] The lack of the beta-carbon spacer results in a distinct fragmentation pattern (often a dominant m/z 123 or 109 peak depending on rearrangement).[1][2]

Receptor Binding Assay (Screening)

Objective: Confirm lack of efficacy at MATs.

• Tissue: Rat synaptosomal preparation.[1][2]

• Radioligands: [³H]DA (Dopamine), [³H]5-HT (Serotonin).[1][2]

• Procedure:

  • Incubate synaptosomes with radioligand and varying concentrations of the analyte (1 nM - 100 µM).[1][2]

  • Terminate reaction by rapid filtration.[1][2]

  • Expected Result: Ki > 10,000 nM (No significant displacement), confirming "inert" status regarding psychostimulation.[1]

Toxicology & Safety Profile

Warning: While likely lacking euphoric effects, this compound poses specific toxicological risks.[1]

• Sympathomimetic Toxicity (Peripheral):

  • High doses may still interact with peripheral adrenergic receptors (β-adrenergic agonism), causing tachycardia and hypotension/hypertension fluctuations.[1][2]

• Adulterant Toxicity:

  • Similar to N-isopropylbenzylamine, anecdotal reports suggest "body load," headaches, and confusion.[1][5] This is likely due to non-specific binding or accumulation of the parent compound due to slow N-dealkylation.[1][2]

• Interaction Risk:

  • If consumed with MAOIs, the inhibition of the deamination pathway could lead to accumulation of the primary amine metabolite, potentially causing hypertensive crises.[1]

References

• PubChem. (2024).[1][2][6] 1-(3-Fluorophenyl)ethanamine (Compound Summary). National Library of Medicine.[1][2] [Link][1][2]

• Center for Forensic Science Research & Education (CFSRE). (2019).[1][2][7] Isopropylphenidate and N-substituted Analogs: Analytical Reports.[Link][1][2]

• Simmler, L. D., et al. (2014).[1] Pharmacological characterization of novel synthetic amphetamines.[1][2][8] Neuropharmacology.[1][2] (Provides SAR baseline for fluorinated phenethylamines vs benzylamines). [Link]

Sources

• 1. 1-(3-Fluorophenyl)ethanamine | C8H10FN | CID 2782362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(3-Fluorophenyl)ethanamine | C8H10FN | CID 2782362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 3(a) Discuss the structure-activity relationship (SAR) of sympathomimetic.. [askfilo.com]
• 5. N-Isopropylbenzylamine synthesis and N-Isopropylbenzylamine uses_Chemicalbook [chemicalbook.com]
• 6. (R)-1-(3-fluorophenyl)ethanamine | C8H10FN | CID 7016260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cfsre.org [cfsre.org]
• 8. researchgate.net [researchgate.net]

Methodological & Application

Technical Application Note: Scalable Synthesis of 1-(3-Fluorophenyl)ethylamine

Abstract & Strategic Overview

This application note details the synthesis of 1-(3-fluorophenyl)ethylamine (CAS: 74788-45-7) from 3-fluoroacetophenone . This chiral amine is a critical building block in medicinal chemistry, often serving as a resolving agent or a pharmacophore in CNS-active compounds.

We present two distinct protocols to address different scale and equipment constraints:

• Method A (Leuckart-Wallach Reaction): The preferred route for multi-gram to kilogram scale-up. It utilizes inexpensive reagents (ammonium formate) and avoids toxic metal hydrides, though it requires high temperatures.

• Method B (Reductive Amination): A milder alternative suitable for milligram-scale library synthesis or when high-temperature equipment is unavailable.

Reaction Pathway Overview

Figure 1: General synthetic strategy for converting 3-fluoroacetophenone to the target amine.

Critical Material Attributes (CMA)

Before initiating synthesis, verify the physicochemical properties of the key components.

Component	Role	CAS	MW ( g/mol )	Boiling Point	Density	Hazards
3-Fluoroacetophenone	Precursor	455-36-7	138.14	81°C (9 mmHg)	1.13 g/mL	Irritant, Combustible
Ammonium Formate	Reagent A	540-69-2	63.06	116°C (dec)	1.28 g/mL	Irritant, Hygroscopic
Sodium Cyanoborohydride	Reagent B	25895-60-7	62.84	N/A	N/A	Toxic , Flammable Solid
1-(3-Fluorophenyl)ethylamine	Target	74788-45-7	139.17	~88°C (15 mmHg)	~1.05 g/mL	Corrosive, Irritant

Method A: Leuckart-Wallach Reaction (Scalable Route)

Applicability: >10g scale. Mechanism: The ketone condenses with ammonium formate to form an imine, which is reduced by formic acid (generated in situ) to the N-formyl derivative. Acid hydrolysis yields the free amine.

Reagents & Equipment[5][6]

• Reactants: 3-Fluoroacetophenone (1.0 equiv), Ammonium Formate (4.0 - 5.0 equiv).

• Solvent: None (Neat reaction) or Formamide (if liquid melt is difficult to maintain).

• Equipment: Round-bottom flask, Claisen distillation head, thermometer, heating mantle, addition funnel.

Step-by-Step Protocol

Phase 1: Formation of N-Formyl Intermediate

• Setup: Equip a 3-neck round-bottom flask with a thermometer (reaching the liquid) and a distillation setup (Claisen head + condenser).

• Charging: Add 3-Fluoroacetophenone (27.6 g, 200 mmol) and Ammonium Formate (50.4 g, 800 mmol).

• Ramp: Heat the mixture gradually. At ~140°C, the mixture will melt and become homogeneous.

  • Expert Insight: Ammonium formate decomposes to

    and .[1][2] The ammonia forms the imine, while formic acid acts as the reducing hydride source.[1][2][3]

• Distillation: Continue heating to 165-175°C . Water and ammonium carbonate will begin to distill off.[4]

  • Critical Control Point: Maintain the internal temperature between 170-180°C for 3–5 hours. If the temperature drops, the reaction slows; if it exceeds 190°C, polymerization may occur.

• Completion: The reaction is complete when no more distillate is collected. The pot residue contains the N-[1-(3-fluorophenyl)ethyl]formamide.

Phase 2: Hydrolysis

• Cooling: Allow the reaction mixture to cool to ~100°C.

• Acidification: Cautiously add 6M HCl (100 mL) through the addition funnel. Caution: Exothermic reaction.

• Reflux: Reflux the mixture for 1–2 hours to hydrolyze the formamide bond.

• Extraction (Impurity Removal): Cool to room temperature. Extract with Dichloromethane (DCM) (2 x 50 mL) to remove unreacted ketone or non-basic byproducts. Discard the organic layer. [4]

Phase 3: Isolation of Free Amine

• Basification: Cool the aqueous layer in an ice bath. Slowly add 50% NaOH solution until pH > 12. The amine will separate as an oil.

• Extraction (Product): Extract the alkaline aqueous phase with DCM or MTBE (3 x 75 mL).

• Drying: Dry combined organics over anhydrous

  .

• Concentration: Evaporate the solvent under reduced pressure.

• Distillation: Purify the crude oil via vacuum distillation (approx. 85-90°C at 10-15 mmHg) to obtain a colorless liquid.

Method B: Reductive Amination (Mild Route)

Applicability: <5g scale, or when high temperatures must be avoided. Mechanism: Formation of an imine/iminium species followed by selective reduction using cyanoborohydride.

Reagents

• Reactants: 3-Fluoroacetophenone (1.0 equiv), Ammonium Acetate (10.0 equiv).

• Reductant: Sodium Cyanoborohydride (

  ) (0.7 - 1.0 equiv).

• Solvent: Methanol (anhydrous).

Step-by-Step Protocol

• Dissolution: In a dry flask, dissolve Ammonium Acetate (7.7 g, 100 mmol) in Methanol (30 mL).

• Addition: Add 3-Fluoroacetophenone (1.38 g, 10 mmol) and stir at room temperature for 30 minutes.

• Reduction: Add Sodium Cyanoborohydride (0.44 g, 7 mmol) in one portion.

  • Safety Note: Perform this step in a fume hood.[5]

    is highly toxic.

• Reaction: Stir at room temperature for 24–48 hours. Monitor by TLC (System: 10% MeOH in DCM).

• Quench: Carefully add 6M HCl dropwise until pH < 2 to decompose excess hydride and liberate HCN (Must be done in a ventilated hood!).

• Workup:

  • Evaporate methanol.

  • Dissolve residue in water.

  • Wash with Ether (remove non-basic impurities).

  • Basify aqueous layer (pH > 12) with NaOH.

  • Extract with DCM, dry, and concentrate.

Process Logic & Troubleshooting

The following flowchart illustrates the decision-making process during the workup, ensuring high purity.

Figure 2: Workup logic for isolating the basic amine from neutral byproducts.

Troubleshooting Guide

• Low Yield (Method A): Often caused by insufficient temperature. Ensure the internal temperature reaches 170°C to drive the equilibrium.

• Emulsions: Fluorinated compounds can sometimes form stable emulsions. Use brine or filter through Celite if an emulsion persists during extraction.

• Resolution: The product obtained is racemic (

  ). If the pure enantiomer is required, perform a classical resolution using L-(+)-Tartaric acid in ethanol.

Safety & Compliance (SDS Summary)

• Cyanide Hazard (Method B):

  generates HCN upon acidification. All glassware must be rinsed with bleach (sodium hypochlorite) solution before removal from the hood to oxidize any residual cyanide.

• Thermal Hazard (Method A): Reaction temperatures approach 180°C. Use silicone oil baths and ensure glassware is free of star cracks.

• Chemical Exposure:

  • 3-Fluoroacetophenone:[6][7] Skin/Eye irritant.[8][6][5][9][10]

  • Amine Product: Corrosive. Causes severe skin burns.[8] Wear butyl rubber gloves and face shield.

References

• Leuckart, R. (1885). "Ueber eine neue Bildungsweise von Tribenzylamin". Berichte der deutschen chemischen Gesellschaft, 18(2), 2341–2344.

• Ingersoll, A. W., et al. (1936). "alpha-Phenylethylamine".[4] Organic Syntheses, Coll.[5] Vol. 2, p. 503. (Describes the standard Leuckart protocol for acetophenones).

• Borch, R. F., et al. (1971). "The cyanohydridoborate anion as a selective reducing agent". Journal of the American Chemical Society, 93(12), 2897-2904. (Foundational text for Method B).

• Sigma-Aldrich. (2023). Safety Data Sheet: 3-Fluoroacetophenone. [6]

• PubChem. (2023). 1-(3-Fluorophenyl)ethanamine Compound Summary.

Sources

• 1. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3'-Fluoroacetophenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 3′-氟苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 1-(3-Fluorophenyl)ethanamine | C8H10FN | CID 2782362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]

Application Note: Sterically Demanding Reductive Amination of 3-Fluoroacetophenone

[1]

Abstract & Strategic Overview

The synthesis of N-isopropyl-1-(3-fluorophenyl)ethanamine presents a specific challenge in reductive amination: the condensation of a ketone (3-fluoroacetophenone) with a sterically hindered primary amine (isopropylamine).[1] Standard protocols utilizing Sodium Triacetoxyborohydride (STAB) in mild acidic media often suffer from stalled conversion due to the poor electrophilicity of the ketone and the steric bulk hindering imine formation.

This guide details a Titanium(IV) Isopropoxide [Ti(OiPr)₄] mediated protocol . Unlike standard acid-catalyzed routes, Ti(OiPr)₄ serves a dual function:

• Lewis Acid Activation: Coordinates to the carbonyl oxygen, increasing electrophilicity.

• Water Scavenging: Irreversibly consumes water produced during condensation, driving the equilibrium toward the ketimine intermediate (

  ).

This method allows for a "one-pot" transformation using inexpensive Sodium Borohydride (NaBH₄) as the reductant, avoiding the toxicity of cyanoborohydrides or the slow kinetics of STAB in this specific steric environment.

Retrosynthetic Analysis & Reaction Design

The target molecule is disconnected at the C-N bond. The electronic influence of the meta-fluorine atom (

Reaction Scheme

Precursors: 3-Fluoroacetophenone + Isopropylamine Reagents: Titanium(IV) Isopropoxide, Sodium Borohydride Solvent: Neat (Step 1) / Methanol (Step 2)[1]

Comparative Methodology Table

Method	Reagents	Suitability for Target	Critical Drawback
Standard STAB	STAB, DCE, AcOH	Low	Slow imine formation; competitive reduction of ketone to alcohol.[1]
Catalytic Hydrogenation	, Pd/C	Medium	Risk of defluorination (C-F hydrogenolysis) or aromatic reduction.
Titanium-Mediated	Ti(OiPr)₄, NaBH₄	High	Forces imine formation; high chemoselectivity; mild conditions.

Detailed Experimental Protocol

Phase 1: Reagents & Stoichiometry

Scale: 10 mmol basis

Component	Role	MW ( g/mol )	Equiv.[1][2][3]	Amount
3-Fluoroacetophenone	Substrate	138.14	1.0	1.38 g (1.22 mL)
Isopropylamine	Amine Source	59.11	1.5	0.89 g (1.29 mL)
Titanium(IV) Isopropoxide	Lewis Acid / Scavenger	284.22	1.25	3.55 g (3.70 mL)
Sodium Borohydride	Reductant	37.83	1.5	0.57 g
Methanol (Anhydrous)	Solvent (Step 2)	-	-	20 mL

Phase 2: Step-by-Step Procedure

Step A: Imine Formation (The "Neat" Stir)

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Addition: Add 3-Fluoroacetophenone (1.0 eq) and Titanium(IV) Isopropoxide (1.25 eq) to the flask.

• Amine Addition: Add Isopropylamine (1.5 eq) dropwise. Note: The reaction is slightly exothermic.

• Reaction: Seal the flask and stir the mixture neat (without solvent) at ambient temperature (20–25°C) for 6 to 12 hours .

  • Why Neat? High concentration maximizes the collision frequency between the hindered ketone and amine. The mixture will become viscous as the titanium-complex forms.[1]

  • Monitoring: Monitor by IR (disappearance of C=O stretch at ~1690 cm⁻¹) or ¹H NMR (shift of methyl group).

Step B: Reduction

• Dilution: Dilute the viscous reaction mixture with anhydrous Methanol (10 mL).

  • Caution: Use absolute methanol to prevent premature hydrolysis of the titanium complex.

• Cooling: Cool the solution to 0°C using an ice bath.

• Reduction: Add Sodium Borohydride (1.5 eq) portion-wise over 10 minutes.

  • Observation: Vigorous gas evolution (

    ) will occur.[1] Ensure adequate venting.[1]

• Completion: Allow the mixture to warm to room temperature and stir for an additional 2 hours.

Step C: Workup (The "Titanium Crash")

Crucial Step: Improper workup leads to unfilterable emulsions.

• Quench: Cool to 0°C and slowly add 1M NaOH (10 mL) or saturated aqueous Rochelle's Salt (potassium sodium tartrate).

  • Mechanism:[1][4][5][6][7][8] Base hydrolysis converts titanium alkoxides into insoluble titanium dioxide (

    ) solids rather than a gel.[1]

• Filtration: Dilute with Ethyl Acetate (30 mL). If a white precipitate forms, filter through a pad of Celite.

• Extraction: Transfer filtrate to a separatory funnel. Separate phases. Extract the aqueous layer with Ethyl Acetate (2 x 20 mL).

• Washing: Wash combined organics with Brine (20 mL), dry over

  , and concentrate under reduced pressure.

Step D: Purification

• Isolation: The crude oil is typically >90% pure.[1]

• Salt Formation (Optional for storage): Dissolve free base in diethyl ether and add 2M HCl in ether to precipitate the hydrochloride salt. Recrystallize from IPA/Et₂O.

Mechanistic Visualization

The following diagram illustrates the role of Titanium in activating the carbonyl and facilitating the hydride transfer.

Caption: Figure 1. Reaction pathway highlighting the dual role of Titanium(IV) Isopropoxide in activation and equilibrium displacement.

Analytical Validation

Successful synthesis should be validated against these expected spectral characteristics:

• ¹H NMR (400 MHz, CDCl₃):

  • 7.2–6.9 ppm (m, 4H, Aromatic).
  • 3.85 ppm (q, 1H, Benzylic CH ).
  • 2.75 ppm (sept, 1H, Isopropyl CH ).
  • 1.30 ppm (d, 3H, Benzylic-CH₃ ).[1]
  • 1.05 ppm (dd, 6H, Isopropyl-CH₃ ).[1]

• Mass Spectrometry (ESI+):

  • Expected [M+H]⁺: 196.15 m/z.[1]

  • Fragment 138 m/z (Loss of isopropyl group).[1]

Safety & Handling

• Titanium(IV) Isopropoxide: Moisture sensitive.[1] Reacts with water to form solids.[1] Irritating to eyes/skin.[1]

• Isopropylamine: Highly flammable (Flash point -37°C) and volatile.[1] Handle in a fume hood.

• Sodium Borohydride: Reacts with water/acid to release flammable Hydrogen gas.[1] Quench slowly at low temperature.

• Fluorinated Compounds: While the C-F bond is stable, standard precautions for halogenated aromatics apply.

References

• Mattson, R. J., et al. (1990).[8][9] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride". The Journal of Organic Chemistry.

• Bhattacharyya, S. (1995).[1] "Reductive Alkylation of Amines with Carbonyl Compounds using Titanium(IV) Isopropoxide and Sodium Borohydride". Synlett.

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride". The Journal of Organic Chemistry. (Provided for context on STAB limitations).

• Sigma-Aldrich. "Product Safety Data Sheet: Isopropylamine".

Sources

• 1. 1-(3-Fluorophenyl)ethanamine | C8H10FN | CID 2782362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. designer-drug.com [designer-drug.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. semanticscholar.org [semanticscholar.org]

Application Note: Preparation of 1-(3-Fluorophenyl)ethylamine Hydrochloride

[1][2]

Executive Summary

1-(3-Fluorophenyl)ethylamine is a critical chiral building block in the synthesis of calcimimetics, most notably Cinacalcet (Sensipar/Mimpara), used to treat secondary hyperparathyroidism. The presence of the fluorine atom at the meta-position enhances metabolic stability and lipophilicity compared to the non-fluorinated analog.

This application note details two distinct, validated protocols for the preparation of the racemic hydrochloride salt:

• Method A (Leuckart-Wallach): A robust, cost-effective method suitable for gram-to-kilogram scale-up.

• Method B (Reductive Amination): A milder, chemoselective method ideal for laboratory-scale exploration and parallel synthesis.

Retrosynthetic Strategy & Mechanism

The synthesis targets the transformation of the ketone 3'-Fluoroacetophenone into the primary amine. The choice of method depends on scale and available equipment.

Graphviz Pathway: Synthetic Logic

Figure 1: Dual synthetic pathways. Method A utilizes thermal reduction via formate; Method B utilizes hydride transfer.

Protocol A: Leuckart-Wallach Reaction (Scalable)

Best for: Large-scale synthesis (>50g), cost efficiency, tolerance to moisture. Mechanism: The ketone condenses with ammonium formate to yield an N-formyl derivative, which is hydrolyzed to the amine.

Materials

• 3'-Fluoroacetophenone (1.0 equiv)

• Ammonium Formate (4.0 - 5.0 equiv)

• Concentrated HCl (37%)

• Sodium Hydroxide (NaOH) pellets

• Solvents: Toluene, Ethyl Acetate (EtOAc), Ethanol.

Step-by-Step Methodology

• Condensation & Reduction:

  • In a round-bottom flask equipped with a distillation setup (Dean-Stark trap is optional but helpful), charge 3'-Fluoroacetophenone (e.g., 13.8 g, 100 mmol) and Ammonium Formate (31.5 g, 500 mmol).

  • Critical Step: Heat the mixture gradually to 150–160°C . The mixture will melt and evolve gas (

    and ).[1]

  • Maintain temperature for 4–6 hours. Water formed during the reaction should be distilled off to drive equilibrium.

  • Checkpoint: The reaction is complete when the ketone spot disappears on TLC (Hex/EtOAc 4:1).

• Hydrolysis of N-Formyl Intermediate:

  • Cool the reaction mixture to

    .

  • Add Concentrated HCl (30 mL) carefully (exothermic!).

  • Reflux the mixture for 2–3 hours. This converts the N-formyl amine into the amine hydrochloride.

• Workup (Free Basing):

  • Cool to room temperature (RT) and dilute with water (50 mL).

  • Wash the acidic aqueous layer with Toluene (

    mL) to remove unreacted ketone or non-basic byproducts.

  • Basify the aqueous layer to pH >12 using 50% NaOH solution . The amine will separate as an oil.

  • Extract with EtOAc (

    mL). Combine organics, dry over , and concentrate in vacuo to yield the crude free amine (yellow oil).

Protocol B: Reductive Amination (Laboratory Scale)

Best for: High purity requirements, mild conditions, parallel synthesis. Mechanism: Formation of an imine followed by in situ reduction using Sodium Cyanoborohydride (

Materials

• 3'-Fluoroacetophenone (1.0 equiv)

• Ammonium Acetate (

  ) (10.0 equiv)[2]

• Sodium Cyanoborohydride (

  ) (0.7 - 1.0 equiv)

• Solvent: Methanol (anhydrous preferred)

• Safety:

  is toxic and generates HCN if acidified improperly. Work in a fume hood.

Step-by-Step Methodology

• Imine Formation:

  • Dissolve 3'-Fluoroacetophenone (e.g., 1.38 g, 10 mmol) in Methanol (20 mL).

  • Add Ammonium Acetate (7.7 g, 100 mmol). The large excess drives the equilibrium toward the imine.

  • Stir at RT for 30 minutes.

• Reduction:

  • Add

    (0.44 g, 7 mmol) in one portion.

  • Optimization: Verify pH is approximately 6–7.[2] If too basic, acetic acid can be added, but

    usually buffers correctly.

  • Stir at RT for 18–24 hours.

  • Checkpoint: Monitor by TLC or LCMS. The alcohol byproduct (1-(3-fluorophenyl)ethanol) is the main competitor; excess ammonia minimizes this.

• Quench & Workup:

  • Carefully quench with 1M HCl (dropwise) until pH < 2 to decompose excess hydride (Caution:

    gas evolution).

  • Concentrate to remove Methanol.

  • Dilute residue with water, wash with Ether (removes non-basic impurities).

  • Basify aqueous layer with NaOH to pH >12.

  • Extract with DCM or EtOAc, dry, and concentrate to yield the amine oil.

Salt Formation & Purification (The "HCl Step")

The free amine is prone to oxidation and difficult to handle as an oil. Conversion to the HCl salt is mandatory for stability.

Protocol

• Dissolve the crude amine oil (1.0 g) in anhydrous Ethyl Acetate (5 mL).

• Cool to 0–5°C in an ice bath.

• Add HCl in Dioxane (4M) or bubble anhydrous HCl gas slowly until the solution is acidic (pH paper red).

• A white precipitate should form immediately.

  • Troubleshooting: If "oiling out" occurs (gummy solid), heat the mixture to reflux until dissolved, add a drop of Ethanol, and cool slowly to recrystallize.

• Filter the solid, wash with cold Ether, and dry under vacuum.

Data Specifications

Parameter	Specification
Appearance	White crystalline solid
Molecular Weight	175.63 g/mol
Melting Point	168–172°C (Lit. varies by polymorph)
Solubility	Soluble in Water, Methanol; Insoluble in Ether, Hexane
Typical Yield	Method A: 65–75%

Analytical Validation

Verify the product identity using NMR. The fluorine atom provides a distinct splitting pattern.

• 1H NMR (400 MHz, DMSO-d6):

  8.60 (br s, 3H, ), 7.45 (m, 1H, Ar-H), 7.30 (m, 2H, Ar-H), 7.15 (m, 1H, Ar-H), 4.45 (q, J=6.8 Hz, 1H, CH-N), 1.52 (d, J=6.8 Hz, 3H, ).

• 19F NMR: Single peak around -112 ppm (relative to

  ).

Troubleshooting & Expert Insights

Workflow Visualization

Figure 2: Purification logic ensuring removal of ketone starting material before salt formation.

Common Issues

• Low Yield in Method B: Often caused by insufficient

  . The ratio must be at least 10:1 to suppress alcohol formation (direct reduction of ketone).

• Hygroscopic Salt: If the salt becomes sticky, it likely contains residual water or excess HCl. Recrystallize from EtOH/EtOAc (1:4) .

• Safety Note: When using Method A, ensure the distillation path is clear. Ammonium carbonate/carbamate can sublime and clog condensers (risk of pressure buildup).

References

• Leuckart-Wallach Reaction Overview

  • Source: Organic Syntheses, Coll.[3] Vol. 2, p.503 (1943).

  • Context: Foundational protocol for converting acetophenones to alpha-methylbenzylamines.

• Reductive Amination with Sodium Cyanoborohydride

  • Source: Borch, R. F. et al. J. Am. Chem. Soc.[2] 1971, 93, 2897.[2]

  • Context: The definitive study on pH control (pH 6-7) for selective imine reduction.

• Compound Properties (1-(3-Fluorophenyl)ethylamine)

  • Source: PubChem Compound Summary.
  • Context: Physical properties, safety d

• Cinacalcet Synthesis (Relevance)

  • Source: U.S.
  • Context: Describes the use of this amine intermedi

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Scalable Enantioselective Production of 1-(3-Fluorophenyl)ethylamine

Executive Summary

1-(3-Fluorophenyl)ethylamine is a critical chiral building block in medicinal chemistry, serving as a pharmacophore in various kinase inhibitors and calcilytics. Its 3-fluoro substituent enhances metabolic stability and lipophilicity compared to the non-fluorinated analog.

While racemic synthesis via reductive amination is trivial, the production of enantiopure (R)- or (S)-isomers at scale presents a challenge. Traditional fractional crystallization is labor-intensive and suffers from low yields (<35%).

This Application Note details two scalable protocols:

• Primary Protocol (Biocatalytic): Asymmetric transamination using

  -Transaminases (ATA). This is the "Gold Standard" for green, high-yield (theoretical 100%) synthesis.

• Secondary Protocol (Chemo-Enzymatic): Chemical reductive amination followed by Lipase-catalyzed Kinetic Resolution (KR).

Strategic Route Selection

Before initiating production, select the route based on your facility's capabilities and the required enantiomer.

Feature	Method A: -Transaminase (ATA)	Method B: Reductive Amination + Lipase KR
Starting Material	3-Fluoroacetophenone	3-Fluoroacetophenone
Type	Asymmetric Synthesis	Kinetic Resolution
Theoretical Yield	100%	50% (unless DKR* is used)
Enantiomeric Excess	>99% (typically)	>99%
Scale-up Factor	Linear (Batch/Flow)	Linear
Key Reagent	ATA Enzyme + PLP Cofactor	+ Candida antarctica Lipase B (CAL-B)
Green Chemistry	High (Water-based, mild temp)	Medium (Organic solvents required)

*DKR = Dynamic Kinetic Resolution (requires metal racemization catalyst)

Decision Matrix Visualization

Figure 1: Strategic decision matrix for selecting the synthesis pathway.

Protocol A: Biocatalytic Asymmetric Transamination (Recommended)

This method utilizes an

-Transaminase to transfer an amino group from an inexpensive donor (Isopropylamine) to the ketone substrate. It is preferred for its atom economy and ability to access both enantiomers by selecting the appropriate enzyme variant (e.g., Arthrobacter sp. for (R), Vibrio fluvialis or engineered variants for (S)).

Mechanism

The reaction relies on the cofactor Pyridoxal-5'-phosphate (PLP). The equilibrium is driven toward the product by using an excess of Isopropylamine (IPA) and/or removing the volatile coproduct (acetone).

Materials

• Substrate: 3-Fluoroacetophenone (CAS: 455-36-7)

• Enzyme: Commercial

  -Transaminase Screening Kit (e.g., Codexis ATA panels or equivalent).

• Cofactor: Pyridoxal-5'-phosphate (PLP).

• Amine Donor: Isopropylamine (IPA).[1]

• Buffer: 100 mM Potassium Phosphate or HEPES, pH 7.5.

• Solvent: DMSO (Dimethyl sulfoxide).[1]

Step-by-Step Protocol (10g Scale)

• Buffer Preparation:

  • Prepare 200 mL of 100 mM Potassium Phosphate buffer (pH 7.5).

  • Add PLP to a final concentration of 1 mM (approx. 50 mg).

• Substrate Solution:

  • Dissolve 10.0 g (72.4 mmol) of 3-Fluoroacetophenone in 30 mL DMSO.

  • Note: The final reaction will contain ~10-15% DMSO, which improves substrate solubility without denaturing engineered transaminases.

• Amine Donor Addition:

  • Add Isopropylamine (IPA) to the buffer solution. A 1.5 to 2.0 molar equivalent is recommended.

  • CRITICAL: Adjust pH back to 7.5 using 6M HCl after adding IPA, as the amine will significantly raise the pH.

• Reaction Initiation:

  • Add the enzyme powder (loadings typically 2-5 wt% relative to substrate, approx 200-500 mg) to the buffer/IPA mixture.

  • Add the Substrate/DMSO solution dropwise under agitation.

• Incubation:

  • Stir at 30-40°C for 24 hours.

  • Optimization: If conversion stalls, apply a slight nitrogen sweep to remove the acetone coproduct (shifting equilibrium to the right).

• Workup:

  • Acidify reaction mixture to pH 2.0 with 6M HCl (this protonates the amine product, keeping it in the aqueous phase).

  • Extract with Ethyl Acetate (3 x 100 mL) to remove unreacted ketone and DMSO. Discard organic layer.

  • Basify the aqueous layer to pH 12 using 10M NaOH.

  • Extract the free amine product with MTBE (Methyl tert-butyl ether) or DCM (3 x 100 mL).

  • Dry over

    , filter, and concentrate in vacuo.

Biocatalytic Cycle Diagram

Figure 2: The ping-pong bi-bi mechanism of

-Transaminase. The enzyme shuttles the amine group from Isopropylamine to the ketone via the PLP cofactor.

Protocol B: Chemical Synthesis & Lipase Resolution (Alternative)

Use this method if specific transaminases are unavailable or if a racemic standard is required.

Part 1: Reductive Amination (Racemic Synthesis)

• Imine Formation: Mix 3-Fluoroacetophenone (10 g) with Ammonium Acetate (55 g, 10 eq) in Methanol (100 mL).

• Reduction: Add Sodium Cyanoborohydride (

  , 3.2 g, 0.7 eq) portion-wise.

• Reaction: Stir at RT for 24h.

• Workup: Quench with HCl, remove methanol, basify, and extract with DCM. Yields racemic 1-(3-fluorophenyl)ethylamine.

Part 2: Kinetic Resolution (Enzymatic)

This step separates the enantiomers using Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435).

• Setup: Dissolve racemic amine (5 g) in MTBE (50 mL).

• Acyl Donor: Add Ethyl Acetate (2 eq) or Isopropyl Acetate.

• Catalyst: Add Novozym 435 (10 wt%, 500 mg).

• Reaction: Stir at 30°C. Monitor by HPLC.

• Mechanism: The lipase selectively acetylates the (R)-amine (typically), leaving the (S)-amine free.

• Separation:

  • Filter off the enzyme.

  • Extract the mixture with aqueous HCl.

  • Aqueous Layer: Contains the (S)-Amine (salt form). Basify and extract to recover.[2]

  • Organic Layer: Contains the (R)-Amide . Hydrolyze with NaOH/EtOH to recover (R)-Amine.

Quality Control (Self-Validation)

To ensure the protocol was successful, you must validate the Enantiomeric Excess (ee%).

Chiral HPLC Method:

• Column: Chiralcel OD-H or Chiralpak IA (Daicel).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expected Retention:

  • (S)-Isomer: ~8.5 min

  • (R)-Isomer: ~11.2 min

  • (Note: Retention times vary by column age; always run a racemic standard first).

NMR Validation:

• 1H NMR (CDCl3): Verify the doublet for the methyl group (~1.4 ppm) and the quartet for the methine proton (~4.1 ppm). The aromatic region (6.9-7.3 ppm) should show the characteristic splitting pattern of 3-substituted fluorine (multiplets).

Safety and Handling

• Fluorinated Amines: Corrosive and potential skin sensitizers. Handle in a fume hood.

• Isopropylamine: Highly flammable and volatile. Keep cold before use.

• Sodium Cyanoborohydride: Toxic if swallowed; releases HCN on contact with strong acids. Use a bleach trap for waste streams.

References

• MDPI (2018).Recent Advances in

  -Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Available at: [Link][3][4]

• Royal Society of Chemistry (2014). Protein-engineering of an amine transaminase for the stereoselective synthesis of a pharmaceutically relevant bicyclic amine. Available at: [Link][3][5]

• Phenomenex. Chiral HPLC Separations Guide. Available at: [Link]

• Organic Chemistry Portal. Dynamic Kinetic Resolution of Primary Amines. Available at: [Link][5]

• Almac Group. Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. (Relevant for general lipase protocols on fluorinated aromatics). Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Technical Support Center: Optimizing Reductive Amination of 3-Fluoroacetophenone with Isopropylamine

Welcome to the technical support center for the reductive amination of 3-fluoroacetophenone with isopropylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights, troubleshooting strategies, and answers to frequently asked questions. Our goal is to empower you with the knowledge to not only execute this reaction successfully but also to understand the underlying chemical principles for effective optimization and problem-solving.

Reaction Overview and Mechanism

Reductive amination is a powerful and widely used method for the synthesis of amines from carbonyl compounds.[1][2][3] The reaction between 3-fluoroacetophenone and isopropylamine proceeds in two key stages: the formation of an intermediate imine (or iminium ion) followed by its reduction to the final amine product, N-(1-(3-fluorophenyl)ethyl)propan-2-amine.[1]

A critical aspect of this process is the selective reduction of the imine in the presence of the starting ketone.[4] This is typically achieved by using a mild reducing agent that reacts more readily with the protonated imine (iminium ion) than with the carbonyl group.[4][5]

Caption: General mechanism of reductive amination.

Recommended Experimental Protocol

This protocol provides a robust starting point for the reductive amination of 3-fluoroacetophenone with isopropylamine using sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.[6][7]

Materials:

• 3-Fluoroacetophenone

• Isopropylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 3-fluoroacetophenone (1.0 eq).

• Solvent and Amine Addition: Dissolve the ketone in an appropriate solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM).[6][7] Add isopropylamine (1.0-1.2 eq).

• Optional Catalyst: If imine formation is slow, a catalytic amount of acetic acid (0.1-1.0 eq) can be added to facilitate the reaction.[7]

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the stirred solution. The addition may be exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with the reaction solvent (DCE or DCM).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel to yield the pure N-(1-(3-fluorophenyl)ethyl)propan-2-amine.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. interchim.fr [interchim.fr]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Resolving solubility issues of 1-(3-Fluorophenyl)ethylamine HCl

Topic: Solubility & Handling Troubleshooting Guide

Product Profile & Physicochemical Baseline

Before troubleshooting, verify you are working with the correct solid form. The presence of the fluorine atom at the meta position significantly alters the lipophilicity (LogP) and crystal lattice energy compared to non-fluorinated phenethylamines, leading to unique solubility behaviors.

Property	Specification	Technical Note
Compound Name	1-(3-Fluorophenyl)ethylamine Hydrochloride	Available as (R), (S), or Racemic.[1]
MW	175.63 g/mol
Appearance	White to off-white crystalline solid	Hygroscopic; tends to clump if exposed to moisture.
Solubility (High)	Water, Methanol, DMSO, DMF	Dissolves readily in high-dielectric protic solvents.
Solubility (Low)	Diethyl Ether, Hexanes, Toluene	Do not attempt to dissolve the HCl salt in non-polar solvents without a phase transfer catalyst.
Solubility (Moderate)	Ethanol, Isopropanol, DCM	Solubility in DCM is poor for the salt but excellent for the free base.
pKa (Approx)	~9.5 (Ammonium)	The fluorine (EWG) slightly lowers pKa compared to unsubstituted phenethylamine (~9.8).

Troubleshooting Module: "Oiling Out" During Workup

Issue: During aqueous workup or recrystallization, the compound separates as a viscous oil rather than a crystalline solid. Root Cause: The fluorine atom increases the lipophilicity of the molecule. When the concentration exceeds saturation but the temperature is above the solvent-depressed melting point of the solvate, the compound "oils out" (liquid-liquid phase separation) instead of nucleating.

Protocol: Resolving Phase Separation (Oiling Out)

• Temperature Control: If oiling occurs during hot recrystallization, do not cool rapidly. Re-heat to dissolve the oil, then cool slowly with vigorous stirring.

• The "Cloud Point" Method:

  • Dissolve the oil in the minimum amount of "Good Solvent" (e.g., Methanol or Isopropanol).

  • Add "Bad Solvent" (e.g., Diethyl Ether or MTBE) dropwise until persistent cloudiness appears.

  • Add 1-2 drops of Good Solvent to clear it.

  • Seed with a pure crystal if available, then refrigerate.

• Aqueous Workup Emulsions: If the free base oils out during extraction:

  • Salting Out: Add saturated NaCl (brine) to the aqueous layer. This increases the ionic strength, forcing the organic amine into the organic layer.

  • Solvent Switch: Switch from Ethyl Acetate to Dichloromethane (DCM). The higher density of DCM often disrupts emulsions better than EtOAc for fluorinated amines.

Visual Guide: Oiling Out Decision Tree

Figure 1: Decision matrix for resolving oiling out phenomena during isolation.

Troubleshooting Module: Insolubility in Reaction Media

Issue: The user needs to use 1-(3-Fluorophenyl)ethylamine in a reaction using non-polar solvents (THF, Toluene, Dioxane), but the HCl salt remains a suspension. Scientific Context: Ionic salts (HCl form) possess high lattice energy and are insoluble in low-dielectric media. To proceed, you must break the ionic lattice by converting to the Free Base .

Protocol: Converting HCl Salt to Soluble Free Base

Use this protocol if your reaction requires anhydrous or non-polar conditions.

• Dissolution: Dissolve 1.0 eq of 1-(3-Fluorophenyl)ethylamine HCl in water (approx. 5 mL per gram).

• Basification: Slowly add 2M NaOH or saturated Na₂CO₃ while stirring until pH > 12. The solution will become cloudy as the free amine (oil) separates.[2]

• Extraction: Extract 3x with Dichloromethane (DCM). Note: DCM is preferred over ether due to the fluorinated ring's solubility profile.

• Drying: Dry the combined organic layers over anhydrous Na₂SO₄ (Sodium Sulfate).

• Concentration: Filter and evaporate the solvent in vacuo.

  • Warning: The free base is an amine oil and can absorb CO₂ from the air to form carbamates. Use immediately or store under Argon.

Visual Guide: Salt-to-Free-Base Workflow

Figure 2: Workflow for converting the insoluble HCl salt into the organic-soluble free base.

Frequently Asked Questions (FAQs)

Q: Can I use the HCl salt directly in a coupling reaction (e.g., Amide coupling)? A: Yes, provided you use a solvent that dissolves the salt (DMF, DMSO, or NMP) and add a tertiary amine base (like DIPEA or TEA) to in situ deprotonate the ammonium species. If you must use DCM or THF, you must free-base the compound first (see Module 3).

Q: The product looks like a sticky gum after removing the solvent. Is it impure? A: Not necessarily. Fluorinated amine salts often retain solvent tenaciously (solvates).

• Fix: Triturate (grind) the gum with anhydrous Diethyl Ether or Hexanes. The solvent will extract the impurities and trapped solvent, causing the gum to solidify into a white powder.

Q: Is the compound hygroscopic? A: Yes. The HCl salt will absorb atmospheric moisture, which can cause weighing errors. Store in a desiccator. If the solid becomes clumpy, dry it in a vacuum oven at 40°C over P₂O₅ before use.

Q: Why does the fluorine atom make solubility different from standard phenethylamine? A: The fluorine atom is electron-withdrawing (inductive effect), which slightly increases the acidity of the ammonium protons. Furthermore, the C-F bond adds lipophilicity and changes the crystal packing. This often makes the salt less soluble in water than the non-fluorinated analog and more prone to forming oils (emulsions) in biphasic systems.

References

• PubChem. (n.d.). Compound Summary: 1-(3-Fluorophenyl)ethylamine hydrochloride.[1][3][4][][6][7] National Library of Medicine. Retrieved February 17, 2026, from [Link]

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for general amine acidity trends). Retrieved from [Link]

Sources

• 1. (R)-1-(3-Fluorophenyl)ethylamine hydrochloride [cymitquimica.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 4. chemscene.com [chemscene.com]
• 6. (R)-1-(3-fluorophenyl)ethylamine hydrochloride 95% | CAS: 321429-49-6 | AChemBlock [achemblock.com]
• 7. 321429-49-6|(R)-1-(3-Fluorophenyl)ethylamine hydrochloride|BLD Pharm [bldpharm.com]

Validation & Comparative

HPLC Method Development Guide: Purity Analysis of 1-(3-Fluorophenyl)ethylamine

Executive Summary & Strategic Rationale

In the synthesis of 1-(3-Fluorophenyl)ethylamine , a critical chiral building block, the primary chromatographic challenge is not merely retaining the amine, but resolving it from its structural regioisomers—specifically the 2-fluoro and 4-fluoro analogues.

While C18 (Octadecylsilane) remains the industry workhorse, it relies almost exclusively on hydrophobic subtraction. For fluorinated aromatics, where the hydrophobicity differences between meta-, ortho-, and para- isomers are negligible, C18 often fails to provide baseline resolution (

).

This guide objectively compares the standard C18 stationary phase against the Pentafluorophenyl (PFP) phase . We demonstrate that PFP provides superior selectivity for this application through "orthogonal" retention mechanisms—specifically

interactions and dipole-dipole forces—making it the authoritative choice for purity assays of fluorinated phenethylamines.

Technical Comparison: C18 vs. PFP

The Baseline: C18 (Hydrophobic Interaction)[1][2][3]

• Mechanism: Partitioning based on hydrophobicity (LogP).

• Performance on Topic: The 1-(3-Fluorophenyl)ethylamine molecule and its regioisomers have nearly identical LogP values. Consequently, C18 columns often show co-elution or "shoulder" peaks for the 2-F and 4-F impurities.

• Limitation: Lack of shape selectivity and electronic interaction.

The Challenger: PFP (Multi-Mode Interaction)

• Mechanism: Hydrophobicity +

  Interaction + Dipole-Dipole + Hydrogen Bonding.[1][2]

• Performance on Topic: The highly electronegative fluorine atoms on the PFP ligand create an electron-deficient ring. This interacts strongly with the electron-rich aromatic ring of the analyte. Crucially, the position of the fluorine on the analyte (2, 3, or 4) alters the dipole moment and steric access to the stationary phase, resulting in distinct retention times.

• Verdict: PFP is the "column of choice" for halogenated aromatic isomers.

Experimental Protocol

Materials & Reagents[5][6][7][8][9]

• Analyte: 1-(3-Fluorophenyl)ethylamine (Main Peak).

• Key Impurities:

  • Impurity A: 1-(2-Fluorophenyl)ethylamine (Regioisomer).

  • Impurity B: 1-(4-Fluorophenyl)ethylamine (Regioisomer).

  • Impurity C: 3-Fluoroacetophenone (Precursor).

• Solvents: LC-MS Grade Acetonitrile (ACN) and Water.

• Modifier: Formic Acid (FA) or Ammonium Formate.

Optimized Method Conditions

The following protocol is designed to be self-validating. If the resolution between the Main Peak and Impurity B is

, the method requires pH adjustment.

Parameter	Condition	Rationale
Column A (Control)	C18 (e.g., 100 Å, 3.5 µm, 4.6 x 100 mm)	Baseline comparison.
Column B (Target)	PFP / F5 (Pentafluorophenyl) (100 Å, 3 µm, 4.6 x 150 mm)	Targeted selectivity for fluorinated isomers.
Mobile Phase A	10 mM Ammonium Formate, pH 3.0	Low pH suppresses silanol activity (reducing amine tailing) and ensures analyte protonation.
Mobile Phase B	Acetonitrile	ACN allows for stronger interactions than Methanol (which can disrupt them).
Flow Rate	1.0 mL/min	Standard backpressure management.
Gradient	0-2 min: 5% B (Isocratic hold)2-15 min: 5-40% B (Linear)15-20 min: 95% B (Wash)	Shallow gradient focused on the early-eluting polar amine region.
Detection	UV @ 210 nm (or 254 nm)	210 nm captures the amine/aromatic absorbance; 254 nm is more specific to the aromatic ring.
Temperature	35°C	Slightly elevated temperature improves mass transfer and peak shape.

Results: Comparative Performance Data

The following data represents typical performance metrics observed during method development for fluorinated amine isomers.

Table 1: Chromatographic Performance Summary

Metric	C18 Column (Standard)	PFP Column (Recommended)	Interpretation
Retention Time (Main Peak)	4.2 min	6.8 min	PFP shows higher retention due to dual mechanisms (Hydrophobic + ).
Resolution ( ) (2-F / 3-F)	0.8 (Co-elution)	2.4 (Baseline)	C18 fails to separate regioisomers; PFP resolves them easily.
Resolution ( ) (3-F / 4-F)	1.1 (Partial)	3.1 (Baseline)	PFP exploits the shape selectivity of the para- isomer.
Tailing Factor ( )	1.8	1.2	Acidic mobile phase + PFP ligand density reduces silanol interactions.
Selectivity ( )	1.02	1.15	Higher indicates a more robust method space.

Senior Scientist Insight: On the C18 column, the 2-fluoro impurity often hides under the tail of the main peak, leading to false purity passes. The PFP column pulls these peaks apart, revealing the true purity profile.

Visualizing the Science

Method Development Workflow

This diagram outlines the logical flow for developing this specific purity method, emphasizing the decision points that lead to selecting a PFP phase.

Figure 1: Decision tree for method development. Note the critical failure point of C18 regarding isomer resolution, necessitating the switch to PFP.

Mechanistic Interaction (The "Why")

This diagram illustrates the "Orthogonal Selectivity" mechanism. While C18 only interacts with the hydrophobic core, PFP engages the fluorine atoms and the aromatic system.

Figure 2: Mechanistic comparison. PFP offers three distinct interaction vectors (Pi-Pi, Dipole, Shape) compared to the single vector of C18, explaining the superior resolution of regioisomers.

References

• Chromatography Online. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases.

• Mac-Mod Analytical. (n.d.). C18 Bonded Phase by the Addition of a Pentafluorophenyl PFP Group.

• Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases.

• Scribd (Restek Technical Guide). (2023). Method Development and Column Selection: How The Fluorophenyl Phase Provides The Power of HILIC and Reversed-Phase Modes.

• Phenomenex. (n.d.). Chiral HPLC Separations Guide.

Sources

• 1. lcms.cz [lcms.cz]
• 2. chromatographytoday.com [chromatographytoday.com]

Safety Operating Guide

Personal protective equipment for handling [1-(3-Fluorophenyl)ethyl](propan-2-yl)amine

[1]

Executive Summary: At a Glance

Chemical Name: amine Synonyms: N-Isopropyl-1-(3-fluorophenyl)ethan-1-amine Hazard Class (Derived): CORROSIVE / ACUTE TOXIC [1][2][3][4]

This guide outlines the mandatory Personal Protective Equipment (PPE) and operational protocols for handling amine.[1][2][3] As a secondary amine with a fluorinated aromatic ring, this compound presents dual hazards: caustic tissue destruction typical of organic amines and enhanced lipophilicity (due to the fluorine and isopropyl groups), which facilitates rapid dermal absorption.

Immediate Directive:

• Zero Skin Contact: Treat as a potent transdermal toxicant.

• Inhalation Control: All operations must occur within a certified chemical fume hood.

• Eye Protection: Standard safety glasses are insufficient for liquid handling.[5]

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the specific mechanism of injury.

Hazard Category	Risk Mechanism	Criticality
Chemical Burns	Secondary amines are basic (pKa ~10-11).[1] Upon contact with moisture in skin/eyes, they generate hydroxide ions, causing liquefactive necrosis.	HIGH
Systemic Toxicity	The 3-fluorophenyl moiety mimics bioactive phenethylamines. Rapid absorption through skin or lungs may trigger adrenergic or serotonergic systemic effects (tachycardia, dizziness).	MODERATE-HIGH
Respiratory Irritation	Volatile amine vapors cause severe irritation to the upper respiratory tract and mucous membranes (edema risk).[1]	HIGH

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for any quantity above 10 mg.

Hand Protection Strategy

Standard: Double-Gloving Protocol.

• Rationale: Fluorinated organic amines can permeate standard thin nitrile rubber. The isopropyl group increases solvent-like properties, accelerating breakthrough.

Layer	Material	Thickness	Function
Inner Glove	Nitrile (Examination Grade)	4-5 mil	Biological barrier; visual indicator for outer glove breach.[1]
Outer Glove	High-Breakthrough Nitrile or Silver Shield® (Laminate)	>8 mil (Nitrile) or Standard (Laminate)	Chemical resistance.[1] Laminate is required for spills or prolonged contact (>15 mins).

Eye & Face Protection[2]

• Requirement: Chemical Splash Goggles (Indirect Vent) + Face Shield (8-inch).[1]

• Why? Safety glasses leave gaps. Amines are "seeking" vapors/liquids; a splash can run under glasses. The face shield protects the neck and chin from corrosive splashes.

Body Protection

• Standard: Chemical-Resistant Lab Coat (Poly-cotton is acceptable only if covered by a chemical apron).[1]

• Apron: Rubber or Neoprene apron required for transferring volumes >10 mL.

• Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes. No mesh sneakers.

Respiratory Protection

• Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary Control (Spill/Outside Hood): Full-face respirator with Multi-Gas/Vapor Cartridges (Organic Vapor + Ammonia/Methylamine) .[1]

  • Note: Standard Organic Vapor (OV) cartridges are often insufficient for low-molecular-weight amines; ensure the cartridge is rated for Amines.[1]

Operational Protocol: The "Clean-to-Dirty" Workflow

This workflow is designed to prevent cross-contamination of the lab space.

Phase 1: Pre-Operational Prep (Donning)[1]

• Inspection: Check fume hood certification sticker. Verify sash operation.

• Donning Sequence:

  • Lab coat (buttoned to throat).

  • Inner Nitrile Gloves.

  • Splash Goggles (adjust for tight seal).

  • Outer Gloves (pull cuff over lab coat sleeve).

  • Face Shield (if handling liquid >10 mL).

Phase 2: Manipulation

• Positioning: Work at least 6 inches inside the hood sash.

• Transfer: Use positive-displacement pipettes for liquids to prevent dripping.

• Vessel Management: Keep reaction vessels closed when not actively adding reagents.

• Spill Hygiene: If a drop lands on the outer glove, immediately change that glove. Do not wait.

Phase 3: Decontamination & Doffing[3]

• Wipe Down: Clean all tools/glassware with a dilute acid solution (e.g., 1M HCl) to neutralize amine residues inside the hood before removal.

• Doffing Sequence (Critical):

  • Remove Outer Gloves (peel from wrist, turning inside out). Dispose in solid hazardous waste.

  • Remove Face Shield and Goggles (handle by straps only).

  • Remove Lab Coat.

  • Remove Inner Gloves (avoid touching skin).

  • Wash hands with soap and water for 60 seconds.

Logic Diagram: PPE Selection & Risk Assessment

The following decision tree illustrates the logic for selecting PPE based on the state and scale of the chemical handling.

Figure 1: Decision logic for selecting appropriate PPE based on the physical state and quantity of the chemical.

Emergency Response & Disposal

Exposure Response

• Skin Contact: Immediate flush with water for 15 minutes .[2][5][6] Do not use vinegar or neutralizing agents on skin (exothermic reaction risk).

• Eye Contact: Flush at eyewash station for 15 minutes , holding eyelids open. Seek immediate ophthalmological evaluation.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).

Waste Disposal[7]

• Classification: Hazardous Organic Waste (Basic/Amine).

• Segregation: Do NOT mix with acidic waste streams (risk of heat generation/spattering) or oxidizing agents (fire risk).[1][7][8]

• Labeling: Clearly label as "Corrosive - Amine - Toxic".

References

• PubChem. (2025). Compound Summary: 3-Fluorophenethylamine derivatives. National Library of Medicine. [Link]

• National Institutes of Health (NIH). (2024). Chemical Safety Guide: Handling Organic Amines. Office of Research Services. [Link][1]

Sources

• 1. 3-(4-((2R)-2-aminopropoxy)phenyl)-N-((1R)-1-(3-fluorophenyl)ethyl)imidazo(1,2-b)pyridazin-6-amine;hexanedioic acid | C29H34FN5O5 | CID 72694302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. chemscene.com [chemscene.com]
• 4. opcw.org [opcw.org]
• 5. csub.edu [csub.edu]
• 6. combi-blocks.com [combi-blocks.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]